Cas no 127942-31-8 (4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]-)

• Product Name: 4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]-
• CAS No: 127942-31-8
• MF: C₁₅H₂₁N₇O₃S₂
• MW: 411.50233912468
• CID: 203003
• PubChem ID: 148100
• Update Time: 2025-04-19

4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]-
• 2-(4-aminobutanoylamino)-N-[4-(3-aminopropylcarbamoyl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide
• 4-Thiazolecarboxamide, 2-((4-amino-1-oxobutyl)amino)-N-(4-(((3-aminopr opyl)amino)carbonyl)-2-thiazolyl)-
• 4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-th...
• 2-(((2-((4-Aminobutanoyl)amino)-1,3-thiazol-4-yl)carbonyl)amino)-N-(3-aminopropyl)-1,3-thiazole-4-carboxamide hydrobromide
• AC1L3WFM
• NCI60_013407
• Netropsin (Thia-Nt)
• NSC640231
• Thia-net
• 2-[[2-(4-Aminobutyrylamino)thiazol-4-yl]carbonylamino]-N-(3-aminopropyl)thiazole-4-carboxamide
• DTXSID70155733
• CHEMBL2008724
• 4-Thiazolecarboxamide, 2-((4-amino-1-oxobutyl)amino)-N-(4-(((3-aminopr opyl)amino)carbonyl)-2-thiazo
• 127942-31-8
• 4-Thiazolecarboxamide, 2-((4-amino-1-oxobutyl)amino)-N-(4-(((3-aminopropyl)amino)carbonyl)-2-thiazolyl)-
• 2-(4-aminobutanoylamino)-N-[4-(3-aminopropylcarbamoyl)thiazol-2-yl]thiazole-4-carboxamide

• Inchi： 1S/C15H21N7O3S2/c16-4-1-3-11(23)21-14-20-10(8-26-14)13(25)22-15-19-9(7-27-15)12(24)18-6-2-5-17/h7-8H,1-6,16-17H2,(H,18,24)(H,19,22,25)(H,20,21,23)
• InChI Key： NOPYGMHKXXIDPJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=NC(=CS2)C(NCCCN)=O)=O)N=C1NC(CCCN)=O

Computed Properties

• Exact Mass: 411.11503
• Monoisotopic Mass: 411.114729
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 222
• Surface Charge: 0
• Tautomer Count: 30
• XLogP3: -0.6

Experimental Properties

• Density: 1.466
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.69
• PSA: 165.12